Cas no 1193389-25-1 (3-methyl-2-(1H-1,2,4-triazol-1-yl)butanoic acid hydrochloride)
1193389-25-1 structure
Product Name:3-methyl-2-(1H-1,2,4-triazol-1-yl)butanoic acid hydrochloride
CAS No:1193389-25-1
MF:C7H12ClN3O2
MW:205.642080307007
CID:5196731
Update Time:2023-08-26
3-methyl-2-(1H-1,2,4-triazol-1-yl)butanoic acid hydrochloride Chemical and Physical Properties
Names and Identifiers
-
- 3-methyl-2-(1H-1,2,4-triazol-1-yl)butanoic acid hydrochloride
- 3-methyl-2-(1,2,4-triazol-1-yl)butanoic acid;hydrochloride
- Z600428320
- 3-methyl-2-(1H-1,2,4-triazol-1-yl)butanoicacidhydrochloride
-
- Inchi: 1S/C7H11N3O2.ClH/c1-5(2)6(7(11)12)10-4-8-3-9-10;/h3-6H,1-2H3,(H,11,12);1H
- InChI Key: OJLYKEOOXYKLIV-UHFFFAOYSA-N
- SMILES: Cl.OC(C(C(C)C)N1C=NC=N1)=O
Computed Properties
- Hydrogen Bond Donor Count: 2
- Hydrogen Bond Acceptor Count: 4
- Heavy Atom Count: 13
- Rotatable Bond Count: 3
- Complexity: 172
- Topological Polar Surface Area: 68
3-methyl-2-(1H-1,2,4-triazol-1-yl)butanoic acid hydrochloride Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| Enamine | EN300-48613-0.05g |
3-methyl-2-(1H-1,2,4-triazol-1-yl)butanoic acid hydrochloride |
1193389-25-1 | 0.05g |
$135.0 | 2023-02-10 | ||
| Enamine | EN300-48613-0.1g |
3-methyl-2-(1H-1,2,4-triazol-1-yl)butanoic acid hydrochloride |
1193389-25-1 | 0.1g |
$202.0 | 2023-02-10 | ||
| Enamine | EN300-48613-0.25g |
3-methyl-2-(1H-1,2,4-triazol-1-yl)butanoic acid hydrochloride |
1193389-25-1 | 0.25g |
$288.0 | 2023-02-10 | ||
| Enamine | EN300-48613-0.5g |
3-methyl-2-(1H-1,2,4-triazol-1-yl)butanoic acid hydrochloride |
1193389-25-1 | 0.5g |
$480.0 | 2023-02-10 | ||
| Enamine | EN300-48613-1.0g |
3-methyl-2-(1H-1,2,4-triazol-1-yl)butanoic acid hydrochloride |
1193389-25-1 | 1.0g |
$614.0 | 2023-02-10 | ||
| Enamine | EN300-48613-2.5g |
3-methyl-2-(1H-1,2,4-triazol-1-yl)butanoic acid hydrochloride |
1193389-25-1 | 2.5g |
$1202.0 | 2023-02-10 | ||
| Enamine | EN300-48613-5.0g |
3-methyl-2-(1H-1,2,4-triazol-1-yl)butanoic acid hydrochloride |
1193389-25-1 | 5.0g |
$1779.0 | 2023-02-10 | ||
| Enamine | EN300-48613-10.0g |
3-methyl-2-(1H-1,2,4-triazol-1-yl)butanoic acid hydrochloride |
1193389-25-1 | 10.0g |
$2638.0 | 2023-02-10 | ||
| SHANG HAI BI DE YI YAO KE JI GU FEN Co., Ltd. | BD01076194-1g |
3-Methyl-2-(1H-1,2,4-triazol-1-yl)butanoic acid hydrochloride |
1193389-25-1 | 95% | 1g |
¥3031.0 | 2023-04-05 | |
| SHANG HAI BI DE YI YAO KE JI GU FEN Co., Ltd. | BD01076194-5g |
3-Methyl-2-(1H-1,2,4-triazol-1-yl)butanoic acid hydrochloride |
1193389-25-1 | 95% | 5g |
¥8785.0 | 2023-04-05 |
3-methyl-2-(1H-1,2,4-triazol-1-yl)butanoic acid hydrochloride Related Literature
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Chandran Rajendran,Govindaswamy Satishkumar,Charlotte Lang,Eric M. Gaigneaux Catal. Sci. Technol., 2020,10, 2583-2592
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Teresita Carrillo-Hernández,Philippe Schaeffer,Pierre Albrecht Chem. Commun., 2001, 1976-1977
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Adeline Huiling Loo,Alessandra Bonanni,Martin Pumera Analyst, 2013,138, 467-471
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4. An autonomous self-optimizing flow machine for the synthesis of pyridine–oxazoline (PyOX) ligands†Eric Wimmer,Daniel Cortés-Borda,Solène Brochard,Elvina Barré,Charlotte Truchet,François-Xavier Felpin React. Chem. Eng., 2019,4, 1608-1615
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Bidyut Kumar Kundu,Rinky Singh,Ritudhwaj Tiwari,Debasis Nayak New J. Chem., 2019,43, 4867-4877
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